OATP1B1/3 Inhibition Selectivity Over Euphol
Euphol acetate demonstrates functional divergence from its parent compound euphol at the molecular target level. In CHO cells transfected with OATP1B1, euphol acetate (10 µM) reduced sodium fluorescein uptake to 29.2% of control levels; in OATP1B3-transfected cells, uptake was reduced to 40.2% of controls . By contrast, euphol is not reported to inhibit OATP1B1/3 transporters and instead acts as a reversible monoacylglycerol lipase (MGL) inhibitor with IC50 of 315 nM [1]. No published evidence demonstrates MGL inhibition by euphol acetate.
| Evidence Dimension | Target engagement / functional inhibitory activity |
|---|---|
| Target Compound Data | Euphol acetate: reduces OATP1B1-mediated uptake to 29.2% of control; OATP1B3 uptake to 40.2% of control at 10 µM. No reported MGL inhibition. |
| Comparator Or Baseline | Euphol: inhibits MGL with IC50 = 315 nM. No reported OATP1B1/3 inhibition. |
| Quantified Difference | Target divergence: euphol acetate active on OATP1B1/3 but not MGL; euphol active on MGL but not OATP1B1/3. |
| Conditions | OATP assay: CHO cells transfected with OATP1B1 or OATP1B3, sodium fluorescein uptake, 10 µM compound. MGL assay: purified MGL enzyme. |
Why This Matters
Researchers investigating hepatic drug transport must procure euphol acetate specifically; euphol lacks OATP1B1/3 inhibitory activity and will not substitute for transporter studies.
- [1] King, A.R., et al. Discovery of potent and reversible monoacylglycerol lipase inhibitors. Chemistry & Biology 2009, 16, 1045-1052. View Source
